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Compound of Interest

Compound Name: FINO2

Cat. No.: B607457 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling and use of FINO2 to

prevent its degradation during experiments. By following these protocols and troubleshooting

guides, you can ensure the integrity of your results when studying ferroptosis.

Frequently Asked Questions (FAQs)
Q1: What is FINO2 and what is its mechanism of action?

A1: FINO2 is a potent inducer of ferroptosis, a form of regulated cell death driven by iron-

dependent lipid peroxidation.[1][2][3] It is an endoperoxide-containing 1,2-dioxolane.[4] Its

mechanism of action is twofold: it indirectly inhibits the enzyme Glutathione Peroxidase 4

(GPX4) and directly oxidizes ferrous iron (Fe²⁺).[1][4] This dual action leads to a buildup of lipid

reactive oxygen species and subsequent cell death.[1][2][4]

Q2: What are the primary causes of FINO2 degradation?

A2: The primary cause of FINO2 degradation is its interaction with ferrous iron (Fe²⁺). The

endoperoxide moiety, which is crucial for its activity, is degraded upon direct interaction with

iron.[4] Therefore, avoiding unintended contact with iron sources during your experiments is

critical.

Q3: How should I prepare stock solutions of FINO2?
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A3: FINO2 is soluble in several organic solvents. Based on supplier recommendations, you can

prepare stock solutions in Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and

Ethanol.[2][4] It is important to use fresh, anhydrous solvents to minimize degradation. For

example, moisture-absorbing DMSO can reduce solubility.[3]

Q4: What are the recommended storage conditions for FINO2?

A4: Proper storage is crucial to maintain the stability of FINO2. The solid powder should be

stored at -20°C for long-term stability (up to 3 years).[3] Once in solution, it is best to aliquot the

stock and store it at -80°C for up to 6 months or at -20°C for up to 1 month.[1] It is also

recommended to protect stock solutions from light.[1]

Q5: My experimental results with FINO2 are inconsistent. What could be the problem?

A5: Inconsistent results are often due to the degradation of FINO2. Please refer to the

troubleshooting guide below for a systematic approach to identifying and resolving the issue.

Common causes include improper storage, degradation of stock solutions, or interactions with

components in your experimental system.

Troubleshooting Guide
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Problem Possible Cause Recommended Solution

Loss of FINO2 activity in cell

culture experiments.

Degradation in culture medium

containing iron.

1. Use fresh or freshly thawed

FINO2 stock solution for each

experiment. 2. Minimize the

exposure of FINO2 to the

medium before adding it to the

cells. 3. Consider using iron-

free or low-iron basal media if

your experimental design

allows. 4. If supplementing with

iron, add it separately and as

close to the time of FINO2

addition as possible.

Inconsistent results between

different batches of FINO2.

Improper storage of the solid

compound or stock solutions.

1. Ensure the solid compound

is stored at -20°C in a tightly

sealed container. 2. Aliquot

stock solutions to avoid

repeated freeze-thaw cycles.

3. Store stock solutions at

-80°C for long-term use and

protect from light.

Precipitation of FINO2 in

aqueous solutions.
Low aqueous solubility.

1. FINO2 is poorly soluble in

water.[2] For experiments in

aqueous buffers like PBS, a

1:2 dilution of an ethanol stock

of FINO2 is recommended,

resulting in a final

concentration of approximately

0.3 mg/ml.[4] 2. Ensure the

final concentration of the

organic solvent is compatible

with your experimental system.

Suspected degradation of

FINO2 stock solution.

Exposure to light, moisture, or

improper storage temperature.

1. Perform a quality control

check on your stock solution. A

simple functional assay, such
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as a lipid peroxidation assay in

a sensitive cell line, can

confirm its activity. 2. If

degradation is suspected,

prepare a fresh stock solution

from the solid compound.

Experimental Protocols
Preparation of FINO2 Stock Solution
This protocol describes the preparation of a 10 mM FINO2 stock solution in DMSO.

Materials:

FINO2 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Procedure:

Allow the vial of FINO2 solid to equilibrate to room temperature before opening to prevent

condensation.

Weigh the required amount of FINO2 in a sterile environment. The molecular weight of

FINO2 is 256.4 g/mol .[4]

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

Vortex briefly until the solid is completely dissolved.

Aliquot the stock solution into sterile, amber microcentrifuge tubes to minimize light exposure

and avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]
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Quality Control of FINO2 Activity using a Lipid
Peroxidation Assay
This protocol provides a general workflow to assess the activity of your FINO2 stock solution by

measuring lipid peroxidation in a sensitive cell line.

Materials:

HT-1080 cells (or another sensitive cell line)

Complete cell culture medium

FINO2 stock solution

Lipid peroxidation sensor dye (e.g., C11-BODIPY 581/591)

Fluorescence microscope or plate reader

Procedure:

Seed HT-1080 cells in a suitable culture plate and allow them to adhere overnight.

Prepare working solutions of FINO2 from your stock solution in the appropriate cell culture

medium.

Treat the cells with a known active concentration of FINO2 (e.g., 10 µM) and a vehicle

control (DMSO).

Incubate the cells for a specified time (e.g., 4-6 hours).

During the last 30-60 minutes of incubation, load the cells with the C11-BODIPY 581/591 dye

according to the manufacturer's instructions.

Wash the cells with PBS.

Measure the fluorescence of the oxidized form of the dye using a fluorescence microscope

or plate reader. A significant increase in fluorescence in FINO2-treated cells compared to the

vehicle control indicates active FINO2.
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Visual Guides
FINO2 Mechanism of Action
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Caption: FINO2 induces ferroptosis via GPX4 inhibition and iron oxidation.

Experimental Workflow for FINO2 Quality Control
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Caption: A workflow for assessing the activity of FINO2 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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